Cas no 1018678-51-7 (3-(difluoromethyl)-2-Pyridinecarboxaldehyde)

• Product Name: 3-(difluoromethyl)-2-Pyridinecarboxaldehyde
• CAS No: 1018678-51-7
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD18256107
• CID: 1096461
• PubChem ID: 59553894
• Update Time: 2025-10-28

3-(difluoromethyl)-2-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2-Pyridinecarboxaldehyde
• 3-(difluoromethyl)picolinaldehyde
• 3-(difluoromethyl)pyridine-2-carbaldehyde
• G75016
• DB-182840
• 1018678-51-7
• DTXSID401261013
• AKOS024050993
• MFCD18256107
• ZB0339
• SCHEMBL1179712

• MDL： MFCD18256107
• Inchi： 1S/C7H5F2NO/c8-7(9)5-2-1-3-10-6(5)4-11/h1-4,7H
• InChI Key： SKLFSFFCOUBXEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C=O)F

Computed Properties

• Exact Mass: 157.03392g/mol
• Monoisotopic Mass: 157.03392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.12g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-(difluoromethyl)-2-Pyridinecarboxaldehyde

Recent Advances in the Application of 3-(Difluoromethyl)-2-Pyridinecarboxaldehyde (CAS: 1018678-51-7) in Chemical Biology and Pharmaceutical Research

3-(Difluoromethyl)-2-pyridinecarboxaldehyde (CAS: 1018678-51-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its difluoromethyl group and pyridinecarboxaldehyde moiety, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable applications of 3-(difluoromethyl)-2-pyridinecarboxaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent kinase inhibitors for cancer therapy. The difluoromethyl group was found to enhance the metabolic stability and binding affinity of the resulting compounds, leading to improved pharmacokinetic properties. This research highlights the compound's potential as a valuable scaffold for drug design.

In addition to its applications in drug discovery, 3-(difluoromethyl)-2-pyridinecarboxaldehyde has also been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology reported its use as a reactive handle for the site-specific modification of proteins. The aldehyde functionality allows for selective conjugation with nucleophilic amino acids, enabling the development of novel bioconjugates for targeted drug delivery and diagnostic applications. This approach opens new avenues for the design of precision therapeutics.

Another area of interest is the compound's potential in agrochemical research. A 2022 publication in Pest Management Science described the synthesis of novel fungicides incorporating 3-(difluoromethyl)-2-pyridinecarboxaldehyde as a key structural motif. The resulting compounds exhibited broad-spectrum activity against plant pathogens, with the difluoromethyl group contributing to their enhanced efficacy and environmental stability. These findings underscore the compound's versatility beyond pharmaceutical applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(difluoromethyl)-2-pyridinecarboxaldehyde. Recent advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of its production. A 2023 study in Organic Process Research & Development detailed an optimized synthetic route that minimizes byproduct formation and maximizes yield, addressing some of the scalability issues associated with this compound.

In conclusion, 3-(difluoromethyl)-2-pyridinecarboxaldehyde (CAS: 1018678-51-7) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its unique structural features and reactivity make it a valuable tool for the development of novel therapeutics, agrochemicals, and bioconjugates. Ongoing studies are expected to further elucidate its potential and expand its applications in diverse fields. Researchers are encouraged to explore its utility in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, where its reactive aldehyde group could play a pivotal role.